4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide

• Molecular Formula: C21H22N2O4S
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 4-methoxy-N-(3-morpholin-4-ylphenyl)naphthalene-1-sulfonamide
• InChI: InChI=1S/C21H22N2O4S/c1-26-20-9-10-21(19-8-3-2-7-18(19)20)28(24,25)22-16-5-4-6-17(15-16)23-11-13-27-14-12-23/h2-10,15,22H,11-14H2,1H3
• InChI Key: JEEHEHOTUZRVJW-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC3=CC=CC(=C3)N4CCOCC4
• Canonical SMILES: COC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NC3=CC(=CC=C3)N4CCOCC4

Description

4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide, also known as MNPA, is a chemical compound that has been extensively studied for its potential therapeutic applications. MNPA belongs to the class of sulfonamide compounds and has been found to exhibit a wide range of biological activities.

Mechanism of Action

4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide exerts its biological effects by inhibiting the activity of specific enzymes and proteins in the body. 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has been found to inhibit the activity of carbonic anhydrase, an enzyme that is involved in the regulation of pH in the body. 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has also been shown to inhibit the activity of the protein kinase C, an enzyme that is involved in the regulation of cell growth and differentiation.
Biochemical and Physiological Effects:
4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has been found to exhibit a wide range of biochemical and physiological effects in the body. 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has been shown to reduce the production of reactive oxygen species, which are known to cause cellular damage. In addition, 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has been found to reduce the levels of inflammatory cytokines, which are involved in the development of various diseases. 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has also been shown to increase the levels of nitric oxide, which is a vasodilator that helps to regulate blood flow in the body.

Advantages and Limitations for Lab Experiments

4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has several advantages for lab experiments. 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide is a highly selective compound that can be used to study specific biological processes in the body. 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide is also relatively easy to synthesize and purify, making it a cost-effective compound for research purposes. However, 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has some limitations for lab experiments. 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has low solubility in water, which can limit its use in certain experimental setups. 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide also has a relatively short half-life, which can make it difficult to study its long-term effects in the body.

Future Directions

There are several future directions for the study of 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide. One potential area of research is the development of 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide analogs that exhibit improved pharmacological properties. Another potential area of research is the study of the effects of 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide on the immune system, as 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has been shown to have immunomodulatory effects. Finally, the potential use of 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide in combination with other drugs for the treatment of various diseases should be explored further.

Synthesis Methods

4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide can be synthesized using a multi-step process that involves the reaction of 4-morpholinylphenylamine with 1-naphthalenesulfonyl chloride in the presence of a base. The resulting product is then subjected to a series of purification steps to obtain pure 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide.

Scientific Research Applications

4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has been extensively studied for its potential therapeutic applications in various fields such as cancer research, neuroscience, and cardiovascular diseases. 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has been found to exhibit anti-tumor activity by inhibiting the growth of cancer cells. In addition, 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has been shown to have neuroprotective effects by reducing neuronal damage in the brain. 4-methoxy-N-[3-(4-morpholinyl)phenyl]-1-naphthalenesulfonamide has also been studied for its potential use in the treatment of cardiovascular diseases such as hypertension and atherosclerosis.